Cas no 1936602-33-3 (3-Fluoro-5-(trifluoromethyl)pyridine-2-carbonyl chloride)
3-Fluoro-5-(trifluoromethyl)pyridine-2-carbonyl chloride is a versatile fluorinated pyridine derivative used primarily as a key intermediate in pharmaceutical and agrochemical synthesis. Its reactive carbonyl chloride group enables efficient acylation reactions, while the electron-withdrawing trifluoromethyl and fluorine substituents enhance its utility in constructing complex heterocyclic frameworks. The compound’s high purity and stability under controlled conditions make it suitable for precision applications in medicinal chemistry, particularly in the development of bioactive molecules. Its structural features contribute to improved metabolic stability and binding affinity in target compounds, underscoring its value in advanced synthetic routes. Proper handling under inert conditions is recommended due to its moisture sensitivity.
1936602-33-3 structure
Product Name:3-Fluoro-5-(trifluoromethyl)pyridine-2-carbonyl chloride
CAS No:1936602-33-3
MF:C7H2ClF4NO
MW:227.543494701385
MDL:MFCD28977432
CID:4709863
Update Time:2025-06-07
3-Fluoro-5-(trifluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3-Fluoro-5-(trifluoromethyl)pyridine-2-carbonyl chloride
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- MDL: MFCD28977432
- Inchi: 1S/C7H2ClF4NO/c8-6(14)5-4(9)1-3(2-13-5)7(10,11)12/h1-2H
- InChI Key: DDUCJLPEPYHEET-UHFFFAOYSA-N
- SMILES: ClC(C1=C(C=C(C=N1)C(F)(F)F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 232
- Topological Polar Surface Area: 30
3-Fluoro-5-(trifluoromethyl)pyridine-2-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 130610-1g |
3-Fluoro-5-(trifluoromethyl)pyridine-2-carbonyl chloride |
1936602-33-3 | 1g |
$894.00 | 2023-09-07 |
3-Fluoro-5-(trifluoromethyl)pyridine-2-carbonyl chloride Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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